(Z)-2-((2-methyl-2H-chromen-3-yl)methylene)-6-(2-oxopropoxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-methyl-2H-chromen-3-yl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C22H18O5/c1-13(23)12-25-17-7-8-18-20(11-17)27-21(22(18)24)10-16-9-15-5-3-4-6-19(15)26-14(16)2/h3-11,14H,12H2,1-2H3/b21-10-
• InChI Key: MDFDEFGCSPMYBK-FBHDLOMBSA-N
• Canonical SMILES: CC1C(=CC2=CC=CC=C2O1)C=C3C(=O)C4=C(O3)C=C(C=C4)OCC(=O)C
• Isomeric SMILES: CC1C(=CC2=CC=CC=C2O1)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)OCC(=O)C
• Molecular Formula: C22H18O5
• Molecular Weight: 362.4 g/mol

Description

(Z)-2-((2-methyl-2H-chromen-3-yl)methylene)-6-(2-oxopropoxy)benzofuran-3(2H)-one, also known as MMB-FUBINACA, is a synthetic cannabinoid that has recently gained popularity among recreational drug users. However, its potential as a research tool in scientific studies has also been explored due to its high potency and selectivity for the CB1 receptor. In

Scientific Research Applications

Modular Synthesis Approaches

A study by Kotha and Solanke (2022) outlined a modular approach for synthesizing benzofurans, 2H-chromenes, and benzoxepines, which are core structures in many natural products and pharmaceuticals. Their method involves Claisen rearrangement and ring-closing metathesis, yielding phenylpropanoid natural products and highlighting the chemical's utility in organic synthesis [Kotha & Solanke, 2022].

Green Synthetic Methods

Rostami-Charati et al. (2015) demonstrated the effectiveness of ZnO nanoparticles as catalysts in the synthesis of 9H-furo[2,3-f]chromenes through a green, three-component reaction. This method offers a more environmentally friendly approach to generating chromene derivatives, crucial for various chemical and pharmaceutical applications [Rostami-Charati et al., 2015].

Porous Materials for Sorption and Luminescence

Hou, Lin, and Chen (2008) developed a highly porous metal-organic framework (MOF) with excellent sorption capabilities for benzene and toluene, as well as distinctive luminescent properties when exposed to different guests. This research opens avenues for using such structures in gas storage, separation technologies, and sensory applications [Hou et al., 2008].

Coordination Polymers for Structural and Functional Materials

Erer, Yeşilel, and Arıcı (2015) synthesized a series of zinc(II) coordination polymers with unique 3D interpenetrated structures, showing potential for applications in catalysis, gas storage, and separation processes due to their structural properties [Erer et al., 2015].

Computational Studies for Electronic Properties

Mallikarjunaiah, Girish, and Gurumurthy (2021) conducted a computational investigation to elucidate the electronic properties of a benzofuran coumarin derivative, revealing insights into its molecular orbitals and potential for electronic applications. This study exemplifies the importance of theoretical calculations in understanding and predicting the behavior of complex organic molecules [Mallikarjunaiah et al., 2021].

Electrochromic Polymers

Yigit et al. (2014) explored the electrochemical and optical properties of polymers derived from terthienyl based monomers containing azobenzene, coumarine, and fluorescein groups. These polymers exhibit multicolored electrochromism, suggesting their utility in developing advanced display technologies and optical devices [Yigit et al., 2014].